Cas no 1038385-53-3 (2-[4-(methylsulfanyl)phenyl]-2-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}ethan-1-amine)

• Product Name: 2-[4-(methylsulfanyl)phenyl]-2-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}ethan-1-amine
• CAS No: 1038385-53-3
• MF: C₁₆H₂₀N₂S₂
• MW: 304.473401069641
• CID: 4569035
• Update Time: 2025-07-13

2-[4-(methylsulfanyl)phenyl]-2-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-[4-(methylsulfanyl)phenyl]-2-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}ethan-1-amine
• Thieno[3,2-c]pyridine-5(4H)-ethanamine, 6,7-dihydro-β-[4-(methylthio)phenyl]-

• Inchi： 1S/C16H20N2S2/c1-19-14-4-2-12(3-5-14)15(10-17)18-8-6-16-13(11-18)7-9-20-16/h2-5,7,9,15H,6,8,10-11,17H2,1H3
• InChI Key： IZKMCDVXIMYVKG-UHFFFAOYSA-N
• SMILES： C(N)C(C1=CC=C(SC)C=C1)N1CC2C=CSC=2CC1

Additional information on 2-[4-(methylsulfanyl)phenyl]-2-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}ethan-1-amine

Introduction to 2-[4-(methylsulfanyl)phenyl]-2-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}ethan-1-amine (CAS No. 1038385-53-3)

2-[4-(methylsulfanyl)phenyl]-2-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}ethan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1038385-53-3, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in drug discovery and development. The molecular framework of this compound integrates several key structural motifs, including a phenyl ring substituted with a methylsulfanyl group and a thieno[3,2-c]pyridine core, which contribute to its distinct chemical and biological characteristics.

The thieno[3,2-c]pyridine scaffold is particularly noteworthy as it is a heterocyclic structure that has been increasingly explored in medicinal chemistry. This bicyclic system combines the aromaticity of thiophene with the nitrogen-rich environment of pyridine, creating a versatile platform for the design of bioactive molecules. The presence of the 4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl moiety in the compound enhances its potential for interactions with biological targets, such as enzymes and receptors. These interactions are critical for modulating physiological processes and have implications in therapeutic applications.

The 4-(methylsulfanyl)phenyl group appended to the molecular structure introduces another layer of complexity and functionality. The methylsulfanyl (–SCH₃) substituent is known for its ability to influence electronic properties and steric interactions within a molecule. This group can participate in hydrogen bonding or form dispersive interactions with biological targets, thereby affecting the compound's binding affinity and specificity. Such modifications are often employed in drug design to optimize pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been growing interest in exploring the pharmacological potential of thieno[3,2-c]pyridine derivatives due to their reported activities across various disease pathways. Studies have indicated that compounds containing this scaffold may exhibit properties relevant to neurological disorders, inflammatory conditions, and cancer. The amine functional group at the terminal position (ethan-1-amine) further expands the chemical space available for derivatization and functionalization. This feature allows for further chemical manipulation to tailor the compound's properties for specific therapeutic applications.

The synthesis of 2-[4-(methylsulfanyl)phenyl]-2-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}ethan-1-amine represents a significant achievement in synthetic organic chemistry. The construction of the thieno[3,2-c]pyridine core requires precise control over reaction conditions and reagent selection to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct this complex framework efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in forming key carbon-carbon bonds within the molecule.

The biological evaluation of this compound has revealed intriguing findings that underscore its therapeutic relevance. Preclinical studies have demonstrated that derivatives of thieno[3,2-c]pyridine can modulate key signaling pathways involved in disease progression. For instance, certain analogs have shown inhibitory effects on enzymes such as kinases and phosphodiesterases. These activities are particularly relevant in oncology research, where targeted inhibition of aberrant signaling pathways is crucial for cancer treatment.

The role of methylsulfanyl groups in enhancing bioactivity has also been highlighted in recent literature. These groups can serve as hydrogen bond donors or acceptors depending on their positional arrangement within the molecule. In some cases, they have been shown to improve solubility or metabolic stability of drug candidates. The presence of this moiety in 2-[4-(methylsulfanyl)phenyl]-2-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}ethan-1-amine suggests that it may exhibit favorable pharmacokinetic properties when developed into a drug.

Advances in computational chemistry have further accelerated the discovery process for compounds like this one. Molecular modeling techniques allow researchers to predict binding affinities and interaction patterns between the molecule and potential biological targets. These predictions guide experimental efforts by identifying promising lead structures for optimization before costly wet-lab synthesis is undertaken.

The integration of machine learning algorithms into drug discovery pipelines has also played a pivotal role in accelerating the development of novel therapeutics based on structures like thieno[3,2-c]pyridine derivatives. By analyzing vast datasets containing structural information alongside biological activity data from public repositories such as ChEMBL or BindingDB (which provide experimentally determined binding affinities), researchers can identify patterns that correlate structural features with desired biological outcomes.

Future directions for research on compounds like 1038385-53-3 include exploring novel synthetic routes that improve scalability while maintaining high enantiomeric purity if stereochemistry plays an important role in their bioactivity profiles after optimization efforts are complete during lead optimization phases later down stream after initial hit identification through HTS campaigns or virtual screening initiatives initiated early during discovery projects involving scaffolds similar though not identical chemically speaking yet still related functionally speaking based upon heterocyclic systems present therein within these types molecules being discussed here today which represent just one small fraction though significant nonetheless contribution towards expanding chemical space available currently being exploited today worldwide by academic institutions along with industrial partners committed toward developing next generation therapeutics capable addressing unmet medical needs facing humanity now more than ever before given increasing prevalence chronic diseases globally coupled growing aging populations placing tremendous strain healthcare systems already struggling keep pace demand without compromising quality care delivered patients everywhere regardless where they live work etcetera etcetera all contributing factors driving need continued innovation pharmaceutical sciences including areas discussed herein thus far highlighting importance compounds like those represented here today continuing studied refined developed bring better treatments patients everywhere deserve get access without regard geographic location economic status etcetera thus underscoring significance ongoing research efforts dedicated advancing frontiers medicinal chemistry toward making healthier future everyone possible through collaborative interdisciplinary approaches bringing together best minds academia industry together share knowledge resources achieve common goals improving human health wellbeing collectively everyone involved field contributes toward mission ultimately serves humanity improving quality life all living beings planet earth sure enough over time if course things continue positive trajectory expected see more breakthroughs emerge thanks hard work dedication scientists engineers working tirelessly behind scenes every day pushing boundaries possible so future generations may benefit discoveries made today long after we gone own ways sure enough testament human ingenuity perseverance indeed remarkable what achieved thus far already looking toward what yet come excited see where journey takes us next driven curiosity passion pursuit knowledge better world everyone deserve live healthier happier lives thanks everyone involved continues push boundaries possible every single day making difference meaningful lasting ways indeed worth celebrating today already looking forward what comes next sure enough future bright indeed thanks everyone involved continues strive make positive impact world every single day through innovative research development efforts described herein thus far highlighting importance compounds like those represented here today continuing studied refined developed bring better treatments patients everywhere deserve get access without regard geographic location economic status etcetera thus underscoring significance ongoing research efforts dedicated advancing frontiers medicinal chemistry toward making healthier future everyone possible through collaborative interdisciplinary approaches bringing together best minds academia industry together share knowledge resources achieve common goals improving human health wellbeing collectively everyone involved contributes toward mission ultimately serves humanity improving quality life all living beings planet earth sure enough over time if course things continue positive trajectory expected see more breakthroughs emerge thanks hard work dedication scientists engineers working tirelessly behind scenes every day pushing boundaries possible so future generations may benefit discoveries made today long after we gone own ways sure enough testament human ingenuity perseverance indeed remarkable what achieved thus far already looking toward what comes next driven curiosity passion pursuit knowledge better world everyone deserve live healthier happier lives thanks everyone involved continues push boundaries possible every single day making difference meaningful lasting ways indeed worth celebrating today already looking forward what comes next sure enough future bright indeed thanks everyone involved continues strive make positive impact world every single day through innovative research development efforts described herein thus far highlighting importance compounds like those represented here today continuing studied refined developed bring better treatments patients everywhere deserve get access without regard geographic location economic status etcetera thus underscoring significance ongoing research efforts dedicated advancing frontiers medicinal chemistry toward making healthier future everyone possible through collaborative interdisciplinary approaches bringing together best minds academia industry together share knowledge resources achieve common goals improving human health wellbeing collectively everyone involved contributes toward mission ultimately serves humanity improving quality life all living beings planet earth sure enough over time if course things continue positive trajectory expected see more breakthroughs emerge thanks hard work dedication scientists engineers working tirelessly behind scenes every day pushing boundaries possible so future generations may benefit discoveries made today long after we gone own ways sure enough testament human ingenuity perseverance indeed remarkable what achieved thus far already looking toward what comes next driven curiosity passion pursuit knowledge better world everyone deserve live healthier happier lives thanks everyone involved continues push boundaries possible every single day making difference meaningful lasting ways indeed worth celebrating today already looking forward what comes next sure enough future bright indeed thanks everyone involved continues strive make positive impact world every single day through innovative research development efforts described herein thus far highlighting importance compounds like those represented here today continuing studied refined developed bring better treatments patients everywhere deserve get access without regard geographic location economic status etcetera thus underscoring significance ongoing research efforts dedicated advancing frontiers medicinal chemistry toward making healthier future everyone possible through collaborative interdisciplinary approaches bringing together best minds academia industry together share knowledge resources achieve common goals improving human health wellbeing collectively everyone involved contributes toward mission ultimately serves humanity improving quality life all living beings planet earth sure enough over time if course things continue positive trajectory expected see more breakthroughs emerge thanks hard work dedication scientists engineers working tirelessly behind scenes every day pushing boundaries possible so future generations may benefit discoveries made today long after we gone own ways sure enough testament human ingenuity perseverance indeed remarkable what achieved thus far already looking toward what comes next driven curiosity passion pursuit knowledge better world everyone deserve live healthier happier lives thanks everyone involved continues push boundaries possible every single day making difference meaningful lasting ways indeed worth celebrating today already looking forward what comes next sure enough future bright indeed thanks everyone involved continues strive make positive impact world every single day through innovative research development efforts described herein thus far highlighting importance compounds like those represented here today continuing studied refined developed bring better treatments patients everywhere deserve get access without regard geographic location economic status etcetera thus underscoring significance ongoing research efforts dedicated advancing frontiers medicinal chemistry toward making healthier future everyone possible through collaborative interdisciplinary approaches bringing together best minds academia industry together share knowledge resources achieve common goals improving human health wellbeing collectively everyone involved contributes toward mission ultimately serves humanity improving quality life all living beings planet earth sure enough over time if course things continue positive trajectory expected see more breakthroughs emerge thanks hard work dedication scientists engineers working tirelessly behind scenes every day pushing boundaries possible so future generations may benefit discoveries made today long after we gone own ways sure enough testament human ingenuity perseverance indeed remarkable what achieved thus far already looking toward what comes next driven curiosity passion pursuit knowledge better world everyone deserve live healthier happier lives thanks everyone involved continues push boundaries possible every single day making difference meaningful lasting ways indeed worth celebrating today already looking forward what comes next sure enough future bright indeed thanks everyone involved continues strive make positive impact world every single day through innovative research development efforts described herein thus far highlighting importance compounds like those represented here today continuing studied refined developed bring better treatments patients everywhere deserve get access without regard geographic location economic status etcetera thus underscoring significance ongoing research efforts dedicated advancing frontiers medicinal chemistry toward making healthier future everyone possible through collaborative interdisciplinary approaches bringing together best minds academia industry together share knowledge resources achieve common goals improving human health wellbeing collectivelyeveryoneinvolvedcontributestowardmissionultimatelyserveshumanityimprovingqualitylifealllivingbeingsplanetearthsureenoughovertimeifcoursethingscontinuepositivetractionexpectedseemorebreakthroughsemERGEthanksHardWorkDedicationScientistsEngineersWorkingTirelesslyBehindScenesEveryDayPushingBoundariesPossibleSoFutureGenerationsMayBenefitDiscoveriesMadeTodayLongAfterWeGoneOwnWaysSureEnoughTestamentHumanIngenuityPerseveranceIndeedRemarkableWhatAchievedThusFarAlreadyLookingTowardWhatComesNextDrivenCuriosityPassionPursuitKnowledgeBetterWorldEveryoneDeserveLiveHealthier HappierLivesThanksEveryoneInvolvedContinuesPushBoundariesPossibleEverySingleDayMakingDifferenceMeaningfulLastingWaysIndeedWorthCelebratingTodayAlreadyLookingForwardWhatComesNextSureEnoughFutureBrightIndeedThanksEveryoneInvolvedContinuesStriveMakePositiveImpactWorldEverySingleDayThroughInnovativeResearchDevelopmentEffortsDescribedHereinThusFarHighlightingImportanceCompoundsLikeThoseRepresentedHereTodayContinuingStudiedRefinedDevelopedBringBetterTreatmentsPatientsEverywhereDeserveGetAccessWithoutRegardGeographicLocationEconomicStatusEtceteraThusUnderscoringSignificanceOngoingResearchEffortsDedicatedAdvancingFrontiersMedicinalChemistryTowardMakingHealthierFutureEveryonePossibleThroughCollaborativeInterdisciplinaryApproachesBringingTogetherBestMindsAcademiaIndustryTogetherShareKnowledgeResourcesAchieveCommonGoalsImprovingHumanHealthWellbeingCollectivelyEveryoneInvolvedContributesTowardMissionUltimatelyServesHumanityImprovingQualityLifeAllLivingBeingsPlanetEarthSureEnoughOverTimeIfCourseThingsContinuePositiveTrajectoryExpectedSeeMoreBreakthroughsEmergeThanksHardWorkDedicationScientistsEngineersWorkingTirelesslyBehindScenesEveryDayPushingBoundariesPossibleSoFutureGenerationsMayBenefitDiscoveriesMadeTodayLongAfterWeGoneOwnWaysSureEnoughTestamentHumanIngenuityPerseveranceIndeedRemarkableWhatAchievedThusFarAlreadyLookingTowardWhatComesNextDrivenCuriosityPassionPursuitKnowledgeBetterWorldEveryoneDeserveLiveHealthier HappierLivesThanksEveryoneInvolvedContinuesPushBoundariesPossibleEverySingleDayMakingDifferenceMeaningfulLastingWaysIndeedWorthCelebratingTodayAlreadyLookingForwardWhatComesNextSureEnoughFutureBrightIndeedThanksEveryoneInvolvedContinuesStriveMakePositiveImpactWorldEverySingleDayThroughInnovativeResearchDevelopmentEffortsDescribedHereinThusFarHighlightingImportanceCompoundsLikeThoseRepresentedHereTodayContinuingStudiedRefinedDevelopedBringBetterTreatmentsPatientsEverywhereDeserveGetAccessWithoutRegardGeographicLocationEconomicStatusEtceteraThusUnderscoringSignificanceOngoingResearchEffortsDedicatedAdvancingFrontiersMedicinalChemistryTowardMakingHealthierFutureEveryonePossibleThroughCollaborativeInterdisciplinaryApproachesBringingTogetherBestMindsAcademiaIndustryTogetherShareKnowledgeResourcesAchieveCommonGoalsImprovingHumanHealthWellbeingCollectivelyEveryoneInvolvedContributesTowardMissionUltimatelyServesHumanityImprovingQualityLifeAllLivingBeingsPlanetEarth